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This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper procedures for the decontamination of Gold-196 (Au-
196) spills. Given the absence of specific public data for Au-196, the protocols and data
presented are based on established best practices for similar short-lived, beta and gamma-
emitting metallic radioisotopes.

Frequently Asked Questions (FAQs)

Q1: What is the first thing | should do if | spill radioactive material like Au-196? A: Immediately
stop your work and implement the S.W.1.M.S. protocol:

« Stop the spill and prevent it from spreading further. Cover liquid spills with absorbent paper.

[1]
+ Warn others in the immediate area.[1]

« Isolate the contaminated area to prevent entry.[1]
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» Minimize your exposure by moving away from the spill and monitoring yourself for
contamination.[1]

» Survey and seek assistance. Notify your facility's Radiation Safety Officer (RSO).[1][2]

Q2: How do | determine if a spill is "minor" or "major"? A: A spill is generally considered minor if
it involves a small quantity of radioactive material (e.g., less than 100 uCi), is in a contained
area, and does not involve personnel contamination.[3][4] A major spill involves one or more of
the following: a large quantity of radioactivity (e.g., greater than 100 uCi), widespread
contamination, personnel contamination, or a release of volatile material.[2][3][5] All major spills
require immediate notification of the RSO for response.[2][6]

Q3: What Personal Protective Equipment (PPE) is required for a spill cleanup? A: For a minor
spill cleanup, the minimum required PPE includes a lab coat, safety glasses or goggles, and
two pairs of disposable gloves.[7][8] For larger spills or where there is a risk of splashing,
additional PPE such as disposable shoe covers and coveralls may be necessary.[8][9]

Q4: Can | clean up a minor Au-196 spill myself? A: Yes, personnel who have received
appropriate radiation safety training can typically clean up minor spills.[8] However, you must
always report the incident to your RSO. Do not attempt to clean a major spill yourself; await the
arrival of the RSO or emergency responders.[2][8]

Q5: How do | decontaminate my skin if it becomes contaminated? A: Immediately wash the
affected area with lukewarm water and a mild soap.[10] Do not use hot water, as it can
increase absorption through the skin.[10] Avoid abrasive scrubbing that could break the skin.
[10] After washing, resurvey the area and repeat if necessary, but no more than three times to
avoid skin irritation.[11] Notify the RSO of any skin contamination, even if you are able to
decontaminate it yourself.[12]

Q6: How do | dispose of the radioactive waste generated during cleanup? A: All materials used
for cleanup (e.g., absorbent paper, gloves, wipes) must be treated as radioactive waste.[13]
Place these materials in a designated, clearly labeled radioactive waste container.[2] Waste
should be segregated by half-life; short-lived isotopes like Au-196 should be kept separate from
long-lived isotopes to facilitate decay-in-storage disposal.[5][14]

Troubleshooting Guide
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Problem

Possible Cause(s) Recommended Solution(s)

Survey meter shows
contamination remains after

cleaning.

Ensure you are cleaning from
The cleaning technique is the outer edge of the spill
inward.[10][15] Use a fresh

wipe for each pass.[15]

spreading the contamination.

The decontamination agent is
not effective for the chemical

form of the gold.

Try a different cleaning agent.
If using mild soap and water,
consider a commercial
decontamination solution. For
stubborn contamination, a
chelating agent may be
effective.[3][10] Consult with
your RSO.

The surface is porous and has
absorbed the radioactive

material.

Porous surfaces like unsealed
concrete or wood are difficult
to decontaminate. Repeated
cleaning may be necessary. If
decontamination is
unsuccessful, the material may
need to be removed and
disposed of as radioactive
waste. Consult the RSO.

Contamination is detected

outside the initial spill area.

Stop all activity. Isolate the

newly identified contaminated
Personnel movement has areas. Re-survey all personnel
spread the contamination. who were in the lab. Establish
a control point for entering and

exiting the area.

Airborne dispersal of a dry

powder spill.

If a dry spill occurred,
immediately cover it with
dampened absorbent paper to
prevent further aerosolization.
[16] Evacuate the area and
notify the RSO.
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Check the battery and ensure
the meter has a valid

calibration sticker.[4] For Au-

Survey meter is not giving a The meter is not functioning )
] ) ) ] ) 196 (a beta/gamma emitter), a
reading or is behaving correctly or is not appropriate ] )
) Geiger-Miiller (GM) survey
erratically. for Au-196. ) )
meter with a pancake probe is
appropriate.[4] If problems
persist, obtain another meter.
Always consult your facility's
hazardous waste and radiation
safety manuals.[7] The
) The spilled material contains treatment and disposal path
Unsure how to manage mixed ) ) ) -
) ) both radioactive and will depend on the specific
waste (radioactive and ) .
) hazardous chemical hazards. Do not place mixed
chemical hazard). _ _ ,
components. waste in a standard radioactive

waste bin without approval
from the RSO and

Environmental Health & Safety.

Data on Decontamination Agent Effectiveness

While specific decontamination efficiency data for Au-196 on various surfaces is not readily
available in published literature, studies on other metallic radioisotopes (primarily Tc-99m)
provide valuable insights. For fresh, wet spills on non-porous surfaces, many agents can
achieve high levels of decontamination.
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o Reported
Decontaminati Isotope(s)
Surface Type . Removal Source(s)
on Agent Studied o
Efficiency
Stainless Steel,
Tap Water Vinyl, Plastic, Tc-99m >99% [17][18]
Glass
Skin, Stainless )
Soap and Water ) Tc-99m, Various 95-99% [18][19]
Steel, Vinyl
Commercial ) o
) Stainless Steel, >99% (similar to
Decontaminant , _
Vinyl, Plastic, Tc-99m water for wet [17][18][19]
(e, .
) Glass spills)
Radiacwash™)
High efficiency,
o ) ) often better than
0.5% Citric Acid Stainless Steel Tc-99m, 1-123 [20][21]
alcohol-based
disinfectants
Multi-Purpose .
] Tc-99m, F-18, I- ~85% in 30
Cleaner Various ] [22]
131, TI-201 minutes

(Alkaline, pH 11)

Note: Decontamination effectiveness is highly dependent on the surface type (porous vs. non-
porous), the age of the spill (fresh vs. dried), and the chemical form of the radionuclide.[20][21]
Porous surfaces are significantly more difficult to decontaminate.[17]

Experimental Protocols

Detailed Protocol for Minor Spill Decontamination
(Liquid Au-196)

This protocol outlines the steps for cleaning a minor liquid spill (e.g., <100 uCi) of Au-196 on a

non-porous laboratory surface such as a stainless steel tray or vinyl flooring.

1.0 Immediate Response (First 60 seconds) 1.1. Stop & Contain: Immediately cease all work.
Place absorbent paper towels gently over the spill to prevent splashing and spreading.[2][16]
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1.2. Warn & Isolate: Alert all personnel in the immediate vicinity.[1] Cordon off the affected area
using "Caution - Radioactive Material" tape.[1]

2.0 Preparation for Cleanup 2.1. Notify RSO: Contact your facility's Radiation Safety Officer
(RSO) to report the spill and receive guidance. 2.2. Don PPE: Put on a lab coat, safety
goggles, and two pairs of disposable gloves.[7] If floor contamination is present, wear
disposable shoe covers.[8] 2.3. Prepare Waste Bag: Set up a radioactive waste bag or
container near the spill area but on a clean surface.

3.0 Decontamination Procedure 3.1. Remove Absorbent Paper: Using forceps, carefully
remove the absorbent paper from the spill. Fold it with the contaminated side inward and place
it in the radioactive waste bag. 3.2. Clean the Spill Area: 3.2.1. Prepare a cleaning solution
(e.g., mild soap and water, or a commercial decontaminant like Radiacwash™). 3.2.2. Using
fresh paper towels, start cleaning from the outer edge of the contaminated area and work your
way inward using small, circular motions.[10][15] 3.2.3. Do not reuse paper towels. After each
wipe, place the used towel in the radioactive waste bag.[15] 3.2.4. Frequently change your
outer pair of gloves to prevent cross-contamination.[1] 3.3. First Survey: After the initial
cleaning, perform a survey of the area with a calibrated Geiger-Muller (GM) meter with a
pancake probe. 3.3.1. Hold the probe approximately 1 cm from the surface and move it slowly
(about 2 inches per second).[5] 3.3.2. If contamination is still detected (typically defined as >2
times background radiation levels), repeat the cleaning process (Step 3.2).[23]

4.0 Final Verification 4.1. Repeat Cleaning and Surveying: Continue the cycle of cleaning and
surveying until the meter readings are indistinguishable from background levels.[2] 4.2.
Perform a Wipe Test: To detect removable contamination, perform a wipe test on the
decontaminated area and surrounding surfaces. 4.2.1. Using a filter paper or cotton swab, wipe
an area of approximately 100 cmz. 4.2.2. Analyze the wipe using a liquid scintillation counter or
gamma counter as appropriate for Au-196. 4.2.3. The area is considered clean if the wipe test
results are below the action levels set by your institution's RSO. 4.3. Final Survey: Conduct a
final, thorough survey of yourself, your shoes, and the entire work area before removing PPE.

5.0 Waste Disposal and Documentation 5.1. Package Waste: Securely seal the radioactive
waste bag containing all contaminated materials. 5.2. Dispose of Waste: Place the sealed bag
in the appropriate short-lived solid radioactive waste container.[14] 5.3. Doff PPE: Remove your
PPE, starting with shoe covers and outer gloves, and place them in the radioactive waste.
Remove inner gloves last. 5.4. Wash Hands: Thoroughly wash your hands with soap and
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water. 5.5. Document: Record the entire incident, including the location, isotope, estimated
activity, survey results, and cleanup procedure, in the laboratory's radiation survey logbook.[4]

Visual Workflows
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Radioactive Spill Occurs

STOP Work Immediately

'

WARN Others in Area

'

ISOLATE Spill Area
(Cover spill, use tape)

Assess for

Personnel Contamination

Notify Radiation . Begin Personnel
Safety Officer (RSO) Decontamination

Minor Spill
(<100 pCi, Contained)

Major Spill
(>100 uCi or Personnel Contam.)

Proceed with Lab Cleanup
(See Protocol)

Await RSO / Emergency
Response Team

Click to download full resolution via product page

Caption: Initial response workflow for a radioactive material spill.
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Personnel Contamination
Suspected / Detected

Remove Contaminated
Clothing / PPE

Survey Skin with Bag clothing for
GM Meter radioactive disposal

Contamination Found?

Repeat Wash
(Max 3 times)

Wash Skin Gently
P with Mild Soap &
Lukewarm Water

T
I
I
I
i
Re-survey Skin |
I
1
I
1
I
I

Still Contaminated?

Contact RSO for

Medical Assessment

es, after 3 attempts

No

Decontamination Complete.
Document Incident.

Click to download full resolution via product page

Caption: Decision tree for personnel decontamination procedures.
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In the Laboratory Waste Collection Area Final Disposal Path

Contaminated Liquids M Aqueous Liquid Waste Transfer to Licensed
(Rinsate, Solutions) o Container Waste Vendor
) ) Survey and Release
Contaminated Sharps g Sharps Waste Decay-in-Storage
. > . < as Normal Waste
(Pipettes, Needles) Container (Hold for 10 half-lives)

Contaminated Solids Solid Waste Container
(Gloves, Paper, PPE) (Short Half-Life: <120 days)

Click to download full resolution via product page

Caption: Segregation and disposal pathway for Au-196 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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